Cas no 827598-95-8 (1,2,4,6-Cycloheptatetraene, 5-bromo-)
827598-95-8 structure
Product Name:1,2,4,6-Cycloheptatetraene, 5-bromo-
CAS No:827598-95-8
MF:C7H5Br
MW:169.018601179123
CID:683433
PubChem ID:71417331
Update Time:2025-04-19
1,2,4,6-Cycloheptatetraene, 5-bromo- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4,6-Cycloheptatetraene, 5-bromo-
- 5-bromocyclohepta-1,2,4,6-tetraene
- SCHEMBL21370927
- DTXSID70836671
- 827598-95-8
-
- Inchi： 1S/C7H5Br/c8-7-5-3-1-2-4-6-7/h1,3-6H
- InChI Key： HHFYTICDFYMMQC-UHFFFAOYSA-N
- SMILES： BrC1=CC=C=CC=C1
Computed Properties
- Exact Mass: 167.95746g/mol
- Monoisotopic Mass: 167.95746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 0Ų
1,2,4,6-Cycloheptatetraene, 5-bromo- Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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